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Compound of Interest

Compound Name: Umeclidinium

Cat. No.: B1249183 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for laboratory personnel handling Umeclidinium. Adherence to these protocols is essential for

ensuring personal safety and minimizing environmental impact.

Umeclidinium is a long-acting muscarinic antagonist used in the management of chronic

obstructive pulmonary disease (COPD). In a research setting, it is imperative to handle this

compound with appropriate care to avoid potential health risks. Safety data sheets (SDS)

indicate that Umeclidinium bromide may be harmful if swallowed or inhaled, can cause skin

and serious eye irritation, and may lead to respiratory irritation.[1][2][3] It is also recognized as

being very toxic to aquatic life with long-lasting effects.[1][2]

Hazard Identification and Classification
Understanding the specific hazards associated with Umeclidinium is the foundation of safe

handling. The compound is classified under the Globally Harmonized System (GHS) with the

following primary hazards:
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[1][3]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[1][2]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1]

Note: This table summarizes the primary hazards. Researchers should always consult the full

Safety Data Sheet (SDS) before handling the substance.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact.

Required PPE:

Gloves: Two pairs of powder-free chemotherapy-rated gloves should be worn.[4][5][6] The

outer glove should extend over the cuff of the gown.[4][6] Gloves must be changed every 30-

60 minutes or immediately if contaminated, torn, or punctured.[4]
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Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is required.[6][7]

Eye and Face Protection: Wear safety glasses with side shields or goggles.[3][8] When there

is a risk of splashes or aerosol generation, a full-face shield should be used in conjunction

with goggles.[5][7]

Respiratory Protection: For routine handling of small quantities in a well-ventilated area or a

chemical fume hood, respiratory protection may not be required. However, if there is a

potential for aerosolization or if handling larger quantities, a NIOSH-approved respirator

(e.g., N95 or higher) is necessary.[8] Work should be conducted in a manner that minimizes

the generation of dust or aerosols.

The following diagram outlines the procedural steps for donning and doffing PPE to ensure

maximum protection.

Donning PPE (Clean Area)

Doffing PPE (Anteroom/Exit)

Perform Hand Hygiene Don Inner Gloves Don Gown Don Outer Gloves (over cuff) Don Eye/Face Protection Don Respiratory Protection (if required)

Remove Outer Gloves Remove Gown Perform Hand Hygiene Remove Eye/Face Protection Remove Respiratory Protection Remove Inner Gloves Perform Thorough Hand Hygiene

Click to download full resolution via product page

PPE Donning and Doffing Procedure

Operational Plan: Handling and Storage
Engineering Controls:

All work involving Umeclidinium powder should be conducted in a certified chemical fume

hood or a powder containment hood to minimize inhalation exposure.
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Ensure a safety shower and eyewash station are readily accessible.[3]

Procedural Steps for Handling:

Preparation: Cordon off the work area and ensure all necessary equipment, including PPE

and spill kits, is available.

Weighing: If weighing the powder, use a containment balance enclosure or perform the task

within a chemical fume hood. Use anti-static weigh boats.

Reconstitution: When preparing solutions, add the solvent to the Umeclidinium powder

slowly to avoid aerosolization.

Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully doff PPE

as per the protocol.

Storage:

Store Umeclidinium in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[8]

The recommended storage temperature is often -20°C.[8]

Protect from moisture and prolonged exposure to air.[8]

Emergency and Disposal Plan
First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[2][8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Get medical

attention if irritation persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water, provided the person is conscious.

Call a poison center or doctor immediately.[2]

Spill Response:

In the event of a spill, follow these procedural steps and the logical workflow illustrated below.

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Isolate: Secure the area to prevent the spread of the powder.

Protect: Don appropriate PPE, including respiratory protection.

Contain: For a powder spill, gently cover with a plastic sheet or use a spill kit with absorbent

pads to minimize spreading.[8] Do not use dry sweeping methods.

Clean-Up: Carefully collect the material using a HEPA-filtered vacuum or by gently wetting

the material with an appropriate solvent and using absorbent pads.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.
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Dispose: All contaminated materials must be placed in a sealed, labeled hazardous waste

container for proper disposal.

Spill Occurs

Evacuate Area

Isolate & Secure Area

Don Full PPE
(incl. Respirator)

Cover/Contain Spill

Clean Up Spill
(No Dry Sweeping)

Decontaminate Area

Package & Label Waste

Report Incident
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Umeclidinium Spill Response Workflow

Disposal Plan:

Waste Characterization: Umeclidinium is considered hazardous waste due to its toxicity to

aquatic life.[1][2]

Collection: All disposable materials that have come into contact with Umeclidinium,

including gloves, gowns, bench paper, and cleaning materials, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of waste in accordance with all local, state, and federal regulations for

hazardous chemical waste. Do not dispose of down the drain or in general trash.[9] Consult

with your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures. Outdated or unused medicine should also be disposed of as hazardous

waste.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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